N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)pyridine-2-carboxamide

• Molecular Formula: C13H11N5O
• Molecular Weight: 253.26 g/mol
• IUPAC Name: N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)pyridine-2-carboxamide
• InChI: InChI=1S/C13H11N5O/c19-13(10-5-1-3-7-14-10)15-9-12-17-16-11-6-2-4-8-18(11)12/h1-8H,9H2,(H,15,19)
• InChI Key: LQWHITCDNUKIGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=O)NCC2=NN=C3N2C=CC=C3

Description

N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)pyridine-2-carboxamide is a heterocyclic compound that features a triazolopyridine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)pyridine-2-carboxamide typically involves the cyclization of 2-hydrazinopyridine with substituted aromatic aldehydes. This one-pot synthesis is efficient and operationally simple, often carried out at room temperature . Another method involves the palladium-catalyzed addition of hydrazides to 2-chloropyridine, followed by dehydration in acetic acid under microwave irradiation .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the scalability of the one-pot synthesis and palladium-catalyzed methods suggests they could be adapted for larger-scale production.

Chemical Reactions Analysis

Types of Reactions

N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)pyridine-2-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using hydride donors.

Substitution: Nucleophilic substitution reactions are possible due to the presence of reactive sites on the triazolopyridine core.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or hydrogen peroxide.

Reduction: Sodium borohydride or lithium aluminum hydride.

Substitution: Halogenated reagents under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce amine derivatives.

Scientific Research Applications

N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)pyridine-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in cancer research.

Medicine: Explored for its antimicrobial and anticancer properties.

Mechanism of Action

The mechanism of action of N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)pyridine-2-carboxamide involves its interaction with specific molecular targets. For instance, it has been shown to inhibit enzymes like c-Met and VEGFR-2, which are involved in cancer cell proliferation . The compound binds to these enzymes, blocking their activity and thereby inhibiting cancer cell growth.

Comparison with Similar Compounds

Similar Compounds

3-Hydroxytriazolo[4,3-a]pyridine: Shares the triazolopyridine core but differs in functional groups.

1-Methylphosphonylated [1,2,4]triazolo[3,4-a]isoquinolines: Similar in structure but with different substituents.

Uniqueness

N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)pyridine-2-carboxamide is unique due to its specific functional groups, which confer distinct chemical reactivity and biological activity. Its ability to inhibit multiple enzymes involved in cancer progression makes it particularly valuable in medicinal chemistry .